molecular formula C19H22N2O5S B2754635 2-(3,4-dimethoxyphenyl)-N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide CAS No. 946215-94-7

2-(3,4-dimethoxyphenyl)-N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide

Cat. No.: B2754635
CAS No.: 946215-94-7
M. Wt: 390.45
InChI Key: CEHFRWGFAHCNGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(3,4-dimethoxyphenyl)-N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide features a central acetamide backbone with two distinct substituents:

  • A 3,4-dimethoxyphenyl group attached to the α-carbon of the acetamide.
  • An isothiazolidin-1,1-dioxide moiety linked to the nitrogen atom via a phenyl ring.

The 3,4-dimethoxy substitution on the phenyl ring introduces electron-donating methoxy groups, which can enhance lipophilicity and influence binding interactions with biological targets .

Properties

IUPAC Name

2-(3,4-dimethoxyphenyl)-N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O5S/c1-25-17-8-7-14(11-18(17)26-2)12-19(22)20-15-5-3-6-16(13-15)21-9-4-10-27(21,23)24/h3,5-8,11,13H,4,9-10,12H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CEHFRWGFAHCNGV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CC(=O)NC2=CC(=CC=C2)N3CCCS3(=O)=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-(3,4-dimethoxyphenyl)-N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide (CAS Number: 946215-94-7) is a synthetic organic molecule that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

  • Molecular Formula : C19H22N2O5S
  • Molecular Weight : 390.45 g/mol
  • IUPAC Name : 2-(3,4-dimethoxyphenyl)-N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]acetamide

The structure of the compound features a dimethoxyphenyl group and a dioxidoisothiazolidin moiety, which are believed to contribute significantly to its biological activity.

Anticancer Properties

Research indicates that compounds similar in structure to 2-(3,4-dimethoxyphenyl)-N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide exhibit notable anticancer properties. For instance, derivatives containing the dioxidoisothiazolidin moiety have shown effectiveness in inhibiting cell proliferation in various cancer cell lines. The mechanism is thought to involve the inhibition of specific kinases that play a role in cancer progression .

Table 1: Summary of Anticancer Activity

CompoundCancer Cell Lines TestedMechanism of Action
2-(3,4-dimethoxyphenyl)-N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamideHeLa, MCF-7Inhibition of kinase activity
Related Urea DerivativesVariousInduction of apoptosis

Neuroprotective Effects

Preliminary studies suggest that this compound may also possess neuroprotective effects. Similar compounds have been investigated for their potential applications in treating neurodegenerative diseases such as Parkinson's disease. The neuroprotective mechanism is hypothesized to involve modulation of oxidative stress pathways and enhancement of neuronal survival signals.

Analgesic Properties

Additionally, there is emerging evidence that suggests analgesic properties associated with this compound. The structural similarities with known analgesics indicate a potential for pain relief applications through modulation of pain signaling pathways .

Study on Smooth Muscle Activity

A study examining the effects of a related compound (IQP) on smooth muscle contractility found that it produced significant muscle relaxation by blocking calcium influx through voltage-dependent channels and activating cAMP-dependent signaling pathways. Although not directly testing 2-(3,4-dimethoxyphenyl)-N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)acetamide, these findings suggest potential therapeutic applications in gastrointestinal motility disorders .

Binding Affinity Studies

Further research has focused on the binding affinities of structurally similar compounds with various biological targets. These studies indicate that the dioxidoisothiazolidin moiety may enhance binding interactions with cellular proteins involved in survival and apoptosis signaling pathways .

Comparison with Similar Compounds

2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide

  • Structural Differences :
    • Substituent on phenyl ring : Chlorine atoms (electron-withdrawing) vs. methoxy groups (electron-donating) in the target compound.
    • Heterocyclic group : Thiazole ring vs. isothiazolidin dioxide.
  • Implications: The dichlorophenyl group may reduce lipophilicity (Cl: ClogP ~0.7) compared to dimethoxyphenyl (ClogP ~1.2) . Reported applications include antimicrobial activity due to structural mimicry of benzylpenicillin .

N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(2,5-dimethoxyphenyl)acetamide

  • Structural Differences :
    • Substituent positions : 2,5-dimethoxyphenyl vs. 3,4-dimethoxyphenyl.
    • Heterocyclic group : Trifluoromethylbenzothiazole vs. isothiazolidin dioxide.
  • The trifluoromethyl group increases lipophilicity and metabolic resistance, whereas the sulfone in the target compound may enhance solubility .

2-(3,4-Dimethoxyphenyl)-N-[4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide

  • Structural Differences :
    • Heterocyclic group : Imidazopyridine vs. isothiazolidin dioxide.
  • The methyl group on imidazopyridine could improve membrane permeability compared to the sulfone group .

Key Structural Determinants of Activity

  • Methoxy vs.
  • Heterocyclic Moieties :
    • Isothiazolidin dioxide : Enhances solubility and stability due to sulfone’s polarity.
    • Benzothiazole/Thiazole : Improve rigidity and π-stacking, often seen in kinase inhibitors .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.